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Compound of Interest

Compound Name: BMS-303141

Cat. No.: B10782889 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of the

ATP-citrate lyase inhibitor BMS-303141 is a critical component of laboratory safety and

regulatory compliance. While a specific Safety Data Sheet (SDS) with detailed disposal

instructions for BMS-303141 is not publicly available, a framework of best practices, guided by

general principles of chemical waste management, ensures a safe and responsible approach.

This guide provides essential information on the operational and disposal plans for BMS-
303141, empowering laboratories to handle this compound with the utmost care.

Core Principles of BMS-303141 Waste Management
The fundamental principle for disposing of BMS-303141, as with any research chemical with

undocumented environmental impact, is to treat it as hazardous waste.[1] These biologically

active small molecules require precautionary measures to prevent environmental contamination

and ensure personnel safety. All laboratory personnel handling BMS-303141 should be

thoroughly familiar with their institution's chemical hygiene plan and waste disposal procedures.

These internal guidelines are designed to comply with local and national regulations.

Key Safety and Handling Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling BMS-303141 in its pure form or in solution.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or aerosols.
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Spill Management: Have a spill kit readily available. In case of a spill, follow your institution's

established procedures for cleaning up hazardous chemical spills.

Step-by-Step Disposal Procedures
The following procedures are based on general best practices for laboratory chemical waste

disposal and should be adapted to comply with your institution's specific guidelines.

1. Waste Segregation:

Proper segregation of waste is crucial to prevent dangerous chemical reactions and to facilitate

proper disposal.

Solid Waste:

Collect any solid BMS-303141, contaminated personal protective equipment (e.g., gloves,

weighing paper), and other contaminated lab supplies (e.g., pipette tips, tubes) in a

dedicated, clearly labeled hazardous solid waste container.[2]

Do not mix with non-hazardous solid waste.[3]

Liquid Waste:

Collect all aqueous and organic solutions containing BMS-303141 in a dedicated, sealed,

and clearly labeled hazardous liquid waste container.[2]

If using organic solvents like Dimethyl Sulfoxide (DMSO) or ethanol to dissolve BMS-
303141, the waste should be collected in a container specifically designated for flammable

organic waste.[1]

It is best practice to segregate chlorinated and non-chlorinated solvent waste.[2]

Sharps Waste:

Any sharps, such as needles or razor blades, contaminated with BMS-303141 must be

disposed of in a designated, puncture-proof sharps container.[4]

Do not place sharps in regular solid or liquid waste containers.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b10782889?utm_src=pdf-body
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/product/b10782889?utm_src=pdf-body
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.benchchem.com/product/b10782889?utm_src=pdf-body
https://www.benchchem.com/product/b10782889?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_NNMT_Inhibitors_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.benchchem.com/product/b10782889?utm_src=pdf-body
https://www.unsw.edu.au/content/dam/pdfs/planning-assurance/safety/resources/2023-00-hs-documents/2023-02-Laboratory-Hazardous-Waste-Disposal-Guideline-HS321.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_NNMT_Inhibitors_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Labeling of Waste Containers:

Accurate and thorough labeling is a critical safety and compliance measure.

All waste containers must be clearly labeled with the words "Hazardous Waste."[1]

The label should include the full chemical names of all contents, including solvents and

"BMS-303141."[1]

Indicate the approximate concentrations or percentages of each component.[1]

Ensure the date of waste accumulation is recorded on the container.[5]

3. Storage of Chemical Waste:

Store waste containers in a designated, secure area away from general laboratory traffic.[6]

Ensure containers are kept closed at all times, except when adding waste.[5]

Store incompatible waste streams separately to prevent accidental mixing.[5]

Utilize secondary containment (e.g., spill trays) to mitigate the risk of leaks or spills.[3][5]

4. Final Disposal:

Once a waste container is full, or in accordance with institutional timelines, arrange for its

collection by your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal contractor.[1]

Never attempt to dispose of hazardous chemical waste through standard municipal trash or

sewer systems.[1][7]

Quantitative Data and Chemical Properties
While specific toxicological and environmental fate data for BMS-303141 are not readily

available, the following chemical properties are important for handling and storage.
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Property Value Source

Chemical Name

3,5-Dichloro-2-hydroxy-N-(4-

methoxy[1,1'-biphenyl]-3-yl)-

benzenesulfonamide

Molecular Formula C₁₉H₁₅Cl₂NO₄S

Molecular Weight 424.3 g/mol

Solubility
Soluble to 10 mM in DMSO

and to 50 mM in ethanol

Storage Store at -20°C

Purity ≥98%

CAS Number 943962-47-8

Experimental Protocols
No specific experimental protocols for the disposal of BMS-303141 were found in the search

results. The disposal procedures outlined above are based on general laboratory chemical

waste management guidelines.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of waste generated from experiments involving BMS-303141.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b10782889?utm_src=pdf-body
https://www.benchchem.com/product/b10782889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Segregation & Collection

Storage & Disposal

Experiment with
BMS-303141

Identify Waste Type

Solid Waste
(Gloves, Tubes, etc.)

 Solid 

Liquid Waste
(Solutions)

 Liquid 

Sharps Waste
(Needles, etc.)

 Sharps 

Collect in Labeled
Solid Hazardous
Waste Container

Collect in Labeled
Liquid Hazardous
Waste Container

Collect in Labeled
Puncture-Proof

Sharps Container

Store in Designated
Secondary Containment Area

Arrange for Pickup by
EHS or Licensed Contractor

Proper Final Disposal

Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of BMS-303141 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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